Cas no 80381-21-1 (2-Phenylbutyric acid 3-quinuclidinyl ester hydrochloride)

• Product name: 2-Phenylbutyric acid 3-quinuclidinyl ester hydrochloride
• CAS No: 80381-21-1
• MF: C₁₇H₂₄ClNO₂
• MW: 309.83096408844
• CID: 985552
• PubChem ID: 24213406

2-Phenylbutyric acid 3-quinuclidinyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Phenylbutyric acid 3-quinuclidinyl ester hydrochloride
• 1-azoniabicyclo[2.2.2]octan-3-yl 2-phenylbutanoate,chloride
• DTXSID701001199
• 1-Azoniabicyclo[2.2.2]octan-8-yl 2-phenylbutanoate chloride
• 1-azabicyclo[2.2.2]oct-3-yl 2-phenylbutanoate hydrochloride
• AKOS024325405
• SR-01000496146
• 1-Azabicyclo[2.2.2]octan-3-yl 2-phenylbutanoate--hydrogen chloride (1/1)
• 80381-21-1
• SR-01000496146-1

• Inchi： InChI=1S/C17H23NO2.ClH/c1-2-15(13-6-4-3-5-7-13)17(19)20-16-12-18-10-8-14(16)9-11-18;/h3-7,14-16H,2,8-12H2,1H3;1H
• InChI Key： QLDOORIMSHRBPP-UHFFFAOYSA-N
• SMILES： CCC(C1=CC=CC=C1)C(=O)OC2CN3CCC2CC3.Cl

Computed Properties

• Exact Mass: 309.1495567g/mol
• Monoisotopic Mass: 309.1495567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų